Cas no 249608-88-6 (1,3,8,9-Tetrahydroxycoumestan; 1,8-Di-Me ether)

• Product Name: 1,3,8,9-Tetrahydroxycoumestan; 1,8-Di-Me ether
• CAS No: 249608-88-6
• MF: C₁₇H₁₂O₇
• MW: 328.272985458374
• CID: 6732842
• Update Time: 2024-03-03

1,3,8,9-Tetrahydroxycoumestan; 1,8-Di-Me ether Chemical and Physical Properties

Names and Identifiers

• 1,3,8,9-Tetrahydroxycoumestan; 1,8-Di-Me ether

• Inchi： 1S/C17H12O7/c1-21-11-5-8-10(6-9(11)19)23-16-14(8)17(20)24-13-4-7(18)3-12(22-2)15(13)16/h3-6,18-19H,1-2H3
• InChI Key： CLNZQVXWRSBGSG-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC2OC3C4C(=CC(=CC=4OC)O)OC(=O)C=3C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• XLogP3: 1.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans